molecular formula C14H10F2N2O3 B5692669 N-(2,4-difluorophenyl)-3-methyl-2-nitrobenzamide

N-(2,4-difluorophenyl)-3-methyl-2-nitrobenzamide

Cat. No. B5692669
M. Wt: 292.24 g/mol
InChI Key: ISYUDSKQJHUZJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,4-difluorophenyl)-3-methyl-2-nitrobenzamide, also known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to relieve pain and inflammation. It was first synthesized in 1969 and has been widely used in the treatment of various inflammatory conditions such as arthritis, gout, and osteoarthritis. However, in recent years, Diflunisal has gained attention for its potential use in scientific research due to its unique chemical properties.

Mechanism of Action

N-(2,4-difluorophenyl)-3-methyl-2-nitrobenzamide works by inhibiting both COX-1 and COX-2 enzymes, which are responsible for the production of prostaglandins. This inhibition leads to a reduction in inflammation, pain, and fever. This compound also has the ability to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and physiological effects
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to reduce the production of reactive oxygen species (ROS), which are known to play a role in inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-3-methyl-2-nitrobenzamide has several advantages for lab experiments. It is readily available and relatively inexpensive compared to other COX inhibitors. This compound also has a long half-life, which allows for sustained inhibition of COX enzymes. However, this compound has limitations in lab experiments as well. It has been shown to have off-target effects on other enzymes, such as lipoxygenase and cytochrome P450 enzymes. This can lead to unwanted side effects and potential interference with other experimental results.

Future Directions

There are several potential future directions for N-(2,4-difluorophenyl)-3-methyl-2-nitrobenzamide research. One area of interest is its potential use in cancer treatment. This compound has been shown to inhibit the growth of cancer cells and enhance the effects of chemotherapy drugs. Another area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been shown to reduce the accumulation of amyloid-beta protein in the brain, which is a hallmark of Alzheimer's disease. Additionally, this compound has been shown to have neuroprotective effects in animal models of Parkinson's disease.
Conclusion
In conclusion, this compound is a nonsteroidal anti-inflammatory drug that has been widely used in the treatment of various inflammatory conditions. However, its unique chemical properties have also made it a promising candidate for scientific research. This compound has been shown to inhibit COX enzymes, reduce inflammation and pain, and have various biochemical and physiological effects. While it has advantages and limitations for lab experiments, there are several potential future directions for this compound research, including its use in cancer treatment and neurodegenerative diseases.

Synthesis Methods

N-(2,4-difluorophenyl)-3-methyl-2-nitrobenzamide is synthesized through a multi-step process that involves the reaction of 2,4-difluorobenzoic acid with thionyl chloride to form 2,4-difluorobenzoyl chloride. This is then reacted with 3-methyl-2-nitrobenzoic acid to form this compound.

Scientific Research Applications

N-(2,4-difluorophenyl)-3-methyl-2-nitrobenzamide has been used in various scientific research studies due to its ability to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a crucial role in inflammation, pain, and fever. By inhibiting COX enzymes, this compound can reduce inflammation and pain.

properties

IUPAC Name

N-(2,4-difluorophenyl)-3-methyl-2-nitrobenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10F2N2O3/c1-8-3-2-4-10(13(8)18(20)21)14(19)17-12-6-5-9(15)7-11(12)16/h2-7H,1H3,(H,17,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ISYUDSKQJHUZJG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)C(=O)NC2=C(C=C(C=C2)F)F)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10F2N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

292.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.